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Compound of Interest

Compound Name: 2-Nitrobenzaldehyde

Cat. No.: B1664092

Physical Properties of 2-Nitrobenzaldehyde: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Nitrobenzaldehyde, a crucial intermediate in organic synthesis. The document outlines its
melting and boiling points, supported by detailed experimental protocols for their determination,
ensuring accuracy and reproducibility in a laboratory setting.

Core Physical Properties

2-Nitrobenzaldehyde is a pale yellow crystalline powder at room temperature.[1][2] Its
physical characteristics are fundamental to its handling, storage, and application in various
chemical syntheses. The melting and boiling points are critical parameters for purification
processes such as recrystallization and distillation, respectively.

Quantitative Data Summary

The melting and boiling points of 2-Nitrobenzaldehyde, as reported across various scientific
sources, are summarized below. It is important to note that boiling points can vary significantly
with changes in atmospheric pressure.
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Physical Property Value Range Specific Reported Values

43 °C[3], 41 - 43 °C[4], 42-44
Melting Point 41 - 46 °C °C[5], 44 °C, 41-46 °C, 41-45
°C, 40-45 °C

152 °C, 285 °C, 153 °C at 23

Boiling Point 152 - 285 °C
torr, 274 °C

Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is essential for the characterization and
purity assessment of 2-Nitrobenzaldehyde. The following are standard laboratory
methodologies for these measurements.

Melting Point Determination (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 2-Nitrobenzaldehyde is
packed into a capillary tube, which is sealed at one end. The sample should be tightly
packed to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a heating bath (such as a
Thiele tube filled with mineral oil or a modern melting point apparatus).

o Heating: The heating bath is heated gradually, with the rate of heating slowed to
approximately 1-2 °C per minute as the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transformed
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into a clear liquid is recorded as the end of the melting range. For a pure substance, this
range should be narrow, typically within 1-2 °C.

Boiling Point Determination (Capillary Method)

The capillary method can also be adapted for the determination of the boiling point of a liquid,
particularly for small sample volumes.

Methodology:

Sample Preparation: A small amount of 2-Nitrobenzaldehyde is placed in a small test tube
or fusion tube. A capillary tube, sealed at one end, is inverted and placed into the liquid.

e Apparatus Setup: The test tube assembly is attached to a thermometer, with the bottom of
the test tube level with the thermometer bulb. This is then heated in a suitable heating bath,
such as a Thiele tube.

e Heating: The apparatus is heated gently. As the temperature rises, the air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.

o Observation: Heating is continued until a rapid and continuous stream of bubbles emerges
from the capillary tube. At this point, the heating is stopped. The temperature at which the
bubbling ceases and the liquid begins to be drawn into the capillary tube is recorded as the
boiling point.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a chemical compound like 2-Nitrobenzaldehyde.
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Caption: Workflow for determining the physical properties of 2-Nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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